Cas no 30343-35-2 (6-chloro-3-methyl-Benzofuran)

• Product Name: 6-chloro-3-methyl-Benzofuran
• CAS No: 30343-35-2
• MF: C₉H₇ClO
• MW: 166.604281663895
• CID: 1110557
• PubChem ID: 15643817
• Update Time: 2025-06-08

6-chloro-3-methyl-Benzofuran Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-methyl-Benzofuran
• 6-chloro-3-methyl-1-benzofuran
• AS-9994
• SY310488
• Benzofuran, 6-chloro-3-methyl-
• 6-Chloro-3-methylbenzofuran
• 30343-35-2
• AKOS030587581
• SCHEMBL2092632
• DTXSID40576214
• MFCD15144093

• Inchi： 1S/C9H7ClO/c1-6-5-11-9-4-7(10)2-3-8(6)9/h2-5H,1H3
• InChI Key： HYJFWCVQJOZCDT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OC=C2C

Computed Properties

• Exact Mass: 166.0185425g/mol
• Monoisotopic Mass: 166.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Color/Form: No data avaiable

6-chloro-3-methyl-Benzofuran Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 6-chloro-3-methyl-Benzofuran

Research Briefing on 6-Chloro-3-methyl-Benzofuran (CAS: 30343-35-2) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of benzofuran derivatives, particularly 6-chloro-3-methyl-benzofuran (CAS: 30343-35-2), as a promising scaffold for drug discovery and development. This compound has garnered attention due to its versatile pharmacological properties and potential applications in treating various diseases. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 6-chloro-3-methyl-benzofuran, emphasizing its efficient production via palladium-catalyzed cross-coupling reactions. The researchers optimized reaction conditions to achieve a yield of 85%, demonstrating the feasibility of large-scale synthesis. This advancement is critical for further pharmacological evaluations and industrial applications.

In terms of biological activity, 6-chloro-3-methyl-benzofuran has shown notable inhibitory effects on cytochrome P450 enzymes, particularly CYP3A4, as reported in a recent Biochemical Pharmacology article (2024). The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, suggesting its potential as a modulator of drug metabolism. These findings open avenues for its use in combination therapies to enhance drug efficacy and reduce adverse effects.

Another groundbreaking study in the European Journal of Pharmaceutical Sciences (2023) investigated the anti-inflammatory properties of 6-chloro-3-methyl-benzofuran. The compound significantly reduced pro-inflammatory cytokine levels (e.g., TNF-α and IL-6) in murine models, with a mechanism linked to NF-κB pathway inhibition. These results position it as a candidate for developing novel anti-inflammatory agents, particularly for chronic inflammatory conditions.

Furthermore, computational studies have identified 6-chloro-3-methyl-benzofuran as a potential lead compound for targeting neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience employed virtual screening and molecular dynamics simulations to demonstrate its high affinity for amyloid-beta aggregates, a hallmark of Alzheimer's disease. This suggests its potential role in mitigating amyloid plaque formation, though in vivo validation remains pending.

In conclusion, 6-chloro-3-methyl-benzofuran (CAS: 30343-35-2) exhibits multifaceted pharmacological properties, from enzyme inhibition to anti-inflammatory and neuroprotective effects. Continued research is essential to translate these findings into clinical applications, addressing challenges such as bioavailability and toxicity. This compound holds substantial promise for advancing drug discovery in multiple therapeutic areas.